Cas no 1261452-28-1 (6-Iodo-3-hydroxypyridine-2-sulfonyl chloride)

• Product Name: 6-Iodo-3-hydroxypyridine-2-sulfonyl chloride
• CAS No: 1261452-28-1
• MF: C₅H₃ClINO₃S
• MW: 319.504691362381
• CID: 4920579
• Update Time: 2025-06-30

6-Iodo-3-hydroxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-3-hydroxypyridine-2-sulfonyl chloride

• Inchi： 1S/C5H3ClINO3S/c6-12(10,11)5-3(9)1-2-4(7)8-5/h1-2,9H
• InChI Key： RXFJYFHGFBUTFB-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=N1)S(=O)(=O)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6

Additional information on 6-Iodo-3-hydroxypyridine-2-sulfonyl chloride

Comprehensive Overview of 6-Iodo-3-hydroxypyridine-2-sulfonyl chloride (CAS No. 1261452-28-1): Properties, Applications, and Innovations

6-Iodo-3-hydroxypyridine-2-sulfonyl chloride (CAS No. 1261452-28-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a pyridine core with functional groups like iodo, hydroxyl, and sulfonyl chloride, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation, aligning with the growing demand for precision medicine.

The compound’s CAS No. 1261452-28-1 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in supply chains. Its sulfonyl chloride moiety is particularly valuable for cross-coupling reactions, a hotspot in modern organic chemistry. Recent studies highlight its role in click chemistry and bioconjugation, techniques pivotal for developing antibody-drug conjugates (ADCs)—a trending topic in oncology research. These applications resonate with the current focus on targeted therapies and personalized medicine, addressing frequent search queries like “pyridine derivatives in cancer treatment” or “sulfonyl chloride applications.”

From a synthetic perspective, 6-Iodo-3-hydroxypyridine-2-sulfonyl chloride offers advantages in regioselective functionalization, a key challenge in medicinal chemistry. Its iodo substituent facilitates palladium-catalyzed couplings, such as Suzuki or Sonogashira reactions, which are widely searched by chemists optimizing small-molecule libraries. The compound’s hydroxyl group further enables hydrogen bonding interactions, enhancing binding affinity in drug design—a feature often queried in structure-activity relationship (SAR) studies.

In agrochemical applications, this compound’s derivatives show promise as herbicides and pesticides, addressing the global demand for sustainable crop protection. Searches like “iodopyridine agrochemicals” reflect industry interest in eco-friendly alternatives. Its stability under aqueous conditions also makes it suitable for formulation development, another trending topic in green chemistry forums.

Quality control of CAS No. 1261452-28-1 relies on advanced analytical techniques like HPLC and NMR, ensuring compliance with Good Manufacturing Practices (GMP)—a frequent concern among buyers. Suppliers emphasizing high-purity grades (>98%) cater to laboratories focused on high-throughput screening (HTS), a technique dominating search trends in drug discovery pipelines.

Innovations in flow chemistry have further elevated the compound’s relevance, enabling safer handling of reactive intermediates. This aligns with searches for “continuous manufacturing in pharma,” highlighting industry shifts toward process intensification. Additionally, its role in metal-organic frameworks (MOFs) synthesis taps into the materials science boom, answering queries about “functionalized pyridines for MOFs.”

In summary, 6-Iodo-3-hydroxypyridine-2-sulfonyl chloride (CAS No. 1261452-28-1) bridges multiple scientific frontiers, from life sciences to advanced materials. Its adaptability to cutting-edge methodologies and alignment with industry trends ensure its continued prominence in research and commercial applications.